7-Bromo-benzo[c]isothiazole

• IUPAC Name: 7-bromo-2,1-benzothiazole
• InChI: InChI=1S/C7H4BrNS/c8-6-3-1-2-5-4-10-9-7(5)6/h1-4H
• InChI Key: VRYOBBCFDBTBLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CSN=C2C(=C1)Br
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID90614650
• Molecular Weight: 214.08 g/mol
• CAS RN: 24246-14-8

Description

7-Bromo-benzo[c]isothiazole is a type of isothiazole, a class of five-membered sulfur heterocycles. Isothiazoles are widely utilized in medicinal chemistry and organic synthesis due to the unique properties of two electronegative heteroatoms in a 1,2-relationship.

Molecular Structure Analysis

The molecular structure of 7-Bromo-benzo[c]isothiazole contains a total of 15 bonds, including 11 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 Isothiazole.

Chemical Reactions Analysis

Isothiazoles have been shown to undergo a variety of chemical reactions. For instance, direct lithiation of isothiazole with n-butyllithium occurs at C-5. The intermediate lithiated species can be trapped with a variety of electrophiles, affording a number of different types of substituted isothiazoles.

Mechanism of Action

Target of Action

7-Bromo-2,1-benzothiazole, also known as 7-Bromo-benzo[c]isothiazole, has been found to have significant activity against Mycobacterium tuberculosis . The primary target of this compound is the enzyme DprE1 , which plays a crucial role in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the synthesis of arabinogalactan, leading to a weakened cell wall and ultimately, the death of the bacterium .

Biochemical Pathways

The inhibition of DprE1 affects the arabinogalactan biosynthesis pathway . This disruption leads to downstream effects such as compromised cell wall integrity and increased susceptibility of the bacterium to external threats .

Result of Action

The primary result of 7-Bromo-2,1-benzothiazole’s action is the inhibition of DprE1, leading to the death of Mycobacterium tuberculosis . This makes the compound a potential candidate for the development of new anti-tubercular drugs .

Safety and Hazards

The safety data sheets for 7-Bromo-benzo[c]isothiazole were not found in the search results.

Future Directions

In the last decade, major advances have taken place in the field of synthesis and functionalization of isothiazoles. The emergence of novel heterocyclic architectures based on isothiazole opens the door for future investigations of this versatile heterocyclic scaffold. The visible-light-promoted cascade cyclization of 2-haloaryl isothiocyanates and isocyanides to access benzo[d]imidazo[5,1-b]thiazoles has been realized efficiently under metal- and photocatalyst-free conditions.